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Compound of Interest

Compound Name: Pyrene

Cat. No.: B120774 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This guide provides comprehensive, step-by-step procedures for the

use of personal protective equipment (PPE) when working with pyrene, alongside essential

operational and disposal plans. Adherence to these protocols is critical to minimize risk and

ensure a safe laboratory environment.

Pyrene is a polycyclic aromatic hydrocarbon (PAH) that requires careful handling due to its

potential health risks. It is classified as harmful if swallowed, causes skin and eye irritation, and

may cause respiratory irritation.[1] Furthermore, it is suspected of causing cancer and is very

toxic to aquatic life with long-lasting effects.[1][2]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for pyrene.
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Property Value Reference

Appearance Solid [1]

CAS Number 129-00-0 [1]

Melting Point 148 - 152 °C / 298.4 - 305.6 °F [3]

Boiling Point
393 °C / 739.4 °F @ 760

mmHg
[3]

Flash Point 210 °C / 410 °F [3]

OSHA PEL (for Coal Tar Pitch

Volatiles containing Pyrene)
TWA 0.2 mg/m³ [4]

Recommended Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential to provide comprehensive protection against the

various exposure routes of pyrene.
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PPE Category Specification

Eye and Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166. A face shield may be necessary for

splash hazards.[3][5]

Hand Protection

Wear appropriate chemical-resistant gloves

(e.g., nitrile) to prevent skin exposure.[6]

Change gloves immediately if they become

contaminated.

Body Protection

A lab coat is mandatory.[5][6] For procedures

with a higher risk of contamination or splashing,

consider a disposable gown or a synthetic

apron.[7]

Respiratory Protection

If engineering controls such as a fume hood are

insufficient or during spill cleanup, use a

NIOSH-approved respirator with a particle filter.

[3][5] Respiratory protection is required when

dusts are generated.

Experimental Protocols: Safe Handling and Disposal
A systematic workflow is critical to minimize exposure during the entire process of handling

pyrene, from preparation to disposal.

Engineering Controls
Fume Hood: All work with pyrene, including weighing, handling, and preparation of solutions,

must be conducted in a certified chemical fume hood to prevent the inhalation of dust or

vapors.[5]

Ventilation: Ensure the laboratory is well-ventilated.[1][5]
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Emergency Equipment: Emergency eyewash stations and safety showers must be readily

accessible.[6]

Step-by-Step Handling Protocol
Preparation:

Before beginning work, ensure all necessary PPE is worn correctly.

Prepare the work area within the fume hood by lining it with absorbent, disposable pads.

[5]

Remove all non-essential items from the fume hood to minimize contamination risk.

Weighing:

To prevent the generation of dust, carefully weigh the solid pyrene on a tared weigh paper

or in a small, capped vial within the fume hood or a vented balance enclosure.[5][6]

Dissolving and Transferring:

Add the solvent to the vial containing the pyrene.

Cap the vial and gently swirl or sonicate to dissolve.

Use a calibrated pipette or syringe for transferring the solution.[5]

Post-Handling and Decontamination:

After use, decontaminate the work area by wiping down surfaces with an appropriate

solvent.

Dispose of all contaminated materials as hazardous waste.[5]

Wash hands thoroughly with soap and water after removing gloves.[6]

Disposal Plan
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Proper disposal of pyrene and all contaminated materials is crucial to prevent environmental

contamination and accidental exposure.

Waste Segregation:

Solid Waste: All solid waste contaminated with pyrene, including gloves, weigh papers,

absorbent pads, and pipette tips, must be collected in a dedicated, clearly labeled

hazardous waste container.[2][5] Do not mix with non-hazardous waste.

Liquid Waste: Collect all liquid waste containing pyrene in a separate, compatible, and

clearly labeled hazardous waste container.

Disposal Procedure:

All waste containing pyrene must be disposed of as hazardous waste.[2]

Arrange for the collection of the hazardous waste by a licensed environmental waste

management contractor.

Controlled incineration is a suitable disposal method for pyrene.[8]

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.
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Incident First-Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[3][6]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.[6]

Remove contaminated clothing. Seek medical

attention if irritation persists.[6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[3][6] Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[6]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[6]

Spill

Evacuate unnecessary personnel. Wear

appropriate PPE. For a small spill, use

appropriate tools to put the spilled solid in a

convenient waste disposal container.[9] For a

large spill, use a shovel to put the material into a

convenient waste disposal container.[9] Finish

cleaning by spreading water on the

contaminated surface and dispose of according

to local and regional authority requirements.[9]

Visual Workflow for Safe Handling of Pyrene
The following diagram illustrates the logical workflow for the safe handling of pyrene in a

laboratory setting.
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Caption: Recommended workflow for handling pyrene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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